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Compound of Interest

Compound Name:
(3-Bromo-2-

fluorophenyl)methanamine

Cat. No.: B151453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding (3-Bromo-2-
fluorophenyl)methanamine. Detailed experimental protocols and extensive biological activity

data are not readily available in the public domain and would require access to proprietary

research or dedicated laboratory investigation.

Core Chemical Identity
(3-Bromo-2-fluorophenyl)methanamine is a substituted benzylamine derivative. Its chemical

structure incorporates a bromine and a fluorine atom on the phenyl ring, making it a potentially

valuable building block in medicinal chemistry and materials science. The presence of halogen

atoms can influence the compound's lipophilicity, metabolic stability, and binding interactions

with biological targets.
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Identifier Value Source

CAS Number 261723-28-8 [1][2][3][4][5]

Molecular Formula C7H7BrFN [1][3][5][6]

Molecular Weight 204.04 g/mol [1][3][5]

MDL Number MFCD13194194 [1][3][6]

SMILES NCC1=CC=CC(Br)=C1F [3]

Physicochemical Properties
Detailed physicochemical data for (3-Bromo-2-fluorophenyl)methanamine is limited in

publicly accessible sources. The following information is based on supplier data sheets.

Property Value Source

Appearance Powder [7]

Purity
Typically offered at ≥95% or

97%
[8]

Storage Conditions
Sealed in a dry environment at

2-8°C
[3]

Note: For research purposes, it is crucial to obtain a certificate of analysis (COA) from the

supplier to confirm the purity and identity of the compound.

Synthesis and Availability
(3-Bromo-2-fluorophenyl)methanamine is commercially available from various chemical

suppliers as a research chemical.[2][3][8][9][10] While specific, detailed synthesis protocols are

not published in peer-reviewed literature, a plausible synthetic route can be inferred from

related chemical transformations. A common approach would involve the reduction of the

corresponding nitrile or the reductive amination of the corresponding aldehyde.
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A related precursor, (3-bromo-2-fluorophenyl)methanol (CAS 261723-32-4), is also

commercially available, suggesting its potential role in the synthesis of the target methanamine.

[11][12]

Spectral Data
While several suppliers indicate the availability of spectral data such as NMR, HPLC, and LC-

MS for (3-Bromo-2-fluorophenyl)methanamine, the actual spectra are not publicly available.

[3][4] Researchers are advised to request this data directly from the supplier. This information is

critical for verifying the chemical structure and purity of the compound before its use in any

experimental setting.

Safety and Handling
A comprehensive Material Safety Data Sheet (MSDS) should be obtained from the supplier and

reviewed before handling (3-Bromo-2-fluorophenyl)methanamine.[2][13] Standard laboratory

safety protocols, including the use of personal protective equipment (PPE) such as gloves,

safety glasses, and a lab coat, should be strictly followed. The compound should be handled in

a well-ventilated area or a fume hood.

Applications and Research Potential
As a halogenated benzylamine, (3-Bromo-2-fluorophenyl)methanamine holds potential as a

key intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries. The specific substitution pattern may be of interest for structure-

activity relationship (SAR) studies in drug discovery programs. However, no specific

applications or biological activities have been documented in the reviewed public literature.

Logical Relationship of Available Data
The following diagram illustrates the logical flow of information currently available for (3-
Bromo-2-fluorophenyl)methanamine, which primarily revolves around its chemical identity

and procurement from commercial suppliers.
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Information Flow for (3-Bromo-2-fluorophenyl)methanamine

Chemical Identity
CAS: 261723-28-8

Formula: C7H7BrFN
MW: 204.04

Commercial Suppliers

Identifies

Potential Applications
(Inferred, Not Documented)

Suggests

Physicochemical Data
(Appearance, Purity, Storage)

Provides

Spectral Data
(NMR, HPLC, LC-MS)
(Availability Mentioned)

Offers

Safety Data (MSDS)

Provides

Click to download full resolution via product page

Caption: Logical flow of available data for the target compound.

Conclusion
(3-Bromo-2-fluorophenyl)methanamine is a readily available chemical intermediate. While its

basic chemical identity is well-established by suppliers, a significant gap exists in the public

domain regarding detailed experimental protocols, comprehensive physicochemical

characterization, and, most notably, its biological activity and potential applications in drug

development or other scientific fields. Researchers interested in utilizing this compound will

need to perform their own in-depth analyses to establish its properties and suitability for their

specific research objectives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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